Cas no 895153-02-3 (Ethyl 5-chloro-1-(4-methylbenzene-1-sulfonyl)-1H-indole-2-carboxylate)

• Product Name: Ethyl 5-chloro-1-(4-methylbenzene-1-sulfonyl)-1H-indole-2-carboxylate
• CAS No: 895153-02-3
• MF: C₁₈H₁₆ClNO₄S
• MW: 377.84194278717
• CID: 2852388
• Update Time: 2023-08-10

Ethyl 5-chloro-1-(4-methylbenzene-1-sulfonyl)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-1-(4-methylbenzene-1-sulfonyl)-1H-indole-2-carboxylate

• Inchi： 1S/C18H16ClNO4S/c1-3-24-18(21)17-11-13-10-14(19)6-9-16(13)20(17)25(22,23)15-7-4-12(2)5-8-15/h4-11H,3H2,1-2H3
• InChI Key： RAYYKCUNLVODRB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)OCC)N2S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 582
• XLogP3: 4.8
• Topological Polar Surface Area: 73.8